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Compound of Interest

Compound Name: 2-Benzoylbenzaldehyde

Cat. No.: B091356 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: 2-Benzoylbenzaldehyde and its primary derivative, 2-benzoylbenzoic acid, are

versatile starting materials in the synthesis of a variety of pharmaceutical intermediates. Their

unique bifunctional structure, featuring a ketone and an aldehyde or carboxylic acid on

adjacent positions of a benzene ring, allows for the construction of complex heterocyclic and

polycyclic systems. These scaffolds are central to the structure of several active

pharmaceutical ingredients (APIs). This document provides detailed protocols for the synthesis

of key pharmaceutical intermediates derived from these precursors, including the tricyclic

antidepressant Doxepin and various isoindolinone derivatives, which are precursors to

anxiolytic drugs.

Application 1: Synthesis of Doxepin
Doxepin is a tricyclic antidepressant and anxiolytic agent. Its synthesis relies on the formation

of a dibenzo[b,e]oxepin-11(6H)-one core, which is derived from 2-benzoylbenzoic acid. The

following sections detail the multi-step synthesis from a common starting material.

Logical Workflow for Doxepin Synthesis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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